Cas no 2228976-14-3 (3-2-(pyrrolidin-1-yl)pyridin-3-ylbut-3-en-1-amine)

• Product Name: 3-2-(pyrrolidin-1-yl)pyridin-3-ylbut-3-en-1-amine
• CAS No: 2228976-14-3
• MF: C₁₃H₁₉N₃
• MW: 217.310062646866
• CID: 5849468
• PubChem ID: 165784209
• Update Time: 2025-10-29

3-2-(pyrrolidin-1-yl)pyridin-3-ylbut-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-2-(pyrrolidin-1-yl)pyridin-3-ylbut-3-en-1-amine
• 2228976-14-3
• EN300-1733405
• 3-[2-(pyrrolidin-1-yl)pyridin-3-yl]but-3-en-1-amine

• Inchi： 1S/C13H19N3/c1-11(6-7-14)12-5-4-8-15-13(12)16-9-2-3-10-16/h4-5,8H,1-3,6-7,9-10,14H2
• InChI Key： QNLHTQDFMNZEEK-UHFFFAOYSA-N
• SMILES： N1(C2C(=CC=CN=2)C(=C)CCN)CCCC1

Computed Properties

• Exact Mass: 217.157897619g/mol
• Monoisotopic Mass: 217.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42.2Ų

Additional information on 3-2-(pyrrolidin-1-yl)pyridin-3-ylbut-3-en-1-amine

3-(2-(Pyrrolidin-1-yl)pyridin-3-yl)but-3-en-1-amine: A Comprehensive Overview

The compound with CAS No. 2228976-14-3, known as 3-(2-(pyrrolidin-1-yl)pyridin-3-yl)but-3-en-1-amine, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential therapeutic applications. This compound is a derivative of pyridine, a heterocyclic aromatic compound, and incorporates a pyrrolidine ring, which adds complexity to its structure and enhances its biological activity. The presence of the butenamine group further diversifies its functional groups, making it a versatile molecule for various research and development purposes.

Recent studies have highlighted the importance of heterocyclic compounds like pyridine derivatives in drug discovery. Pyridine, being an aromatic six-membered ring with one nitrogen atom, exhibits a wide range of biological activities. The substitution pattern on the pyridine ring plays a crucial role in determining its pharmacological properties. In the case of 3-(2-(pyrrolidin-1-yl)pyridin-3-yl)butenamine, the pyrrolidine group at position 2 and the butenamine group at position 3 create a unique stereochemical environment that can potentially interact with various biological targets.

One of the most promising applications of this compound lies in its potential as a neuroprotective agent. Recent research has demonstrated that certain pyridine derivatives can modulate neuro-inflammatory responses and protect against oxidative stress, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's. The presence of the pyrrolidine ring in this compound may enhance its ability to cross the blood-brain barrier, making it an attractive candidate for further investigation in this domain.

Moreover, 3-(2-(pyrrolidin-1-yL)pyridin-YL)butenamine has shown potential in the field of cancer therapy. Preclinical studies suggest that this compound may inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and apoptosis. The butenamine group is particularly interesting as it may contribute to the molecule's ability to induce oxidative stress in cancer cells while sparing normal cells, thereby reducing systemic toxicity.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the pyridine ring through cyclization reactions and the subsequent introduction of the pyrrolidine and butenamine groups via nucleophilic substitution or coupling reactions. Researchers have explored various catalysts and reaction conditions to optimize yields and ensure high purity of the final product.

In terms of structural characterization, modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the molecular structure and stereochemistry of this compound. These studies have provided valuable insights into its conformational flexibility and electronic properties, which are critical for understanding its interactions with biological systems.

From an environmental perspective, there is growing interest in evaluating the ecotoxicological profile of compounds like 3-(2-(pyrrolidin-YL)pyridin-YL)butenamine. As part of green chemistry initiatives, researchers are exploring methods to minimize waste generation during synthesis and assess the biodegradability of such molecules under different environmental conditions.

In conclusion, CAS No. 2228976-Y4-Y represents a fascinating example of how structural diversity can be leveraged to design molecules with diverse biological activities. With ongoing advancements in synthetic chemistry and pharmacology, this compound holds immense potential for contributing to novel therapeutic strategies across various disease areas.